2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid

• IUPAC Name: (2S)-2-hydroxy-4-oxo-4-phenylbutanoic acid
• InChI: InChI=1S/C10H10O4/c11-8(6-9(12)10(13)14)7-4-2-1-3-5-7/h1-5,9,12H,6H2,(H,13,14)/t9-/m0/s1
• InChI Key: COFAOIWBTJSSPD-VIFPVBQESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC(C(=O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)C[C@@H](C(=O)O)O
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID40433116
• Molecular Weight: 194.18 g/mol
• CAS RN: 146912-63-2

Description

2-(S)-Hydroxy-4-oxo-4-phenylbutyric acid, also known as HOPB, is a chiral compound that has been studied for its potential applications in the fields of medicine and biotechnology. This molecule is a derivative of 4-oxo-4-phenylbutyric acid, which is a common intermediate in the synthesis of various pharmaceuticals. HOPB is of particular interest due to its unique stereochemistry, which has been shown to have significant effects on its biological activity.

Mechanism of Action

The exact mechanism of action of 2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid is not fully understood, but it is thought to act through a variety of pathways. One proposed mechanism involves the inhibition of enzymes involved in the biosynthesis of key cellular components, such as nucleic acids and proteins. Another proposed mechanism involves the modulation of signaling pathways involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In cancer cells, it has been shown to inhibit cell growth and induce apoptosis, potentially through the modulation of key signaling pathways. In diabetic animals, this compound has been shown to improve glucose tolerance and insulin sensitivity, possibly through the regulation of lipid metabolism. In neuronal cells, this compound has been shown to protect against oxidative stress and inflammation, potentially through the activation of antioxidant pathways.

Advantages and Limitations for Lab Experiments

2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid has several advantages as a research tool, including its high purity and stability, as well as its unique stereochemistry. However, it also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid. One area of interest is the development of new synthetic methods for producing this compound with higher yields and enantioselectivity. Another area of interest is the investigation of this compound's potential as a therapeutic agent for a range of diseases, including cancer, diabetes, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action of this compound and to identify potential side effects or toxicity.

Scientific Research Applications

2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid has been studied for its potential applications in a variety of scientific fields. In medicine, it has been investigated as a potential therapeutic agent for a range of conditions, including cancer, diabetes, and neurodegenerative diseases. In biotechnology, this compound has been used as a chiral building block for the synthesis of other compounds, as well as a tool for studying the mechanisms of enzymatic reactions.